Cas no 1806934-38-2 (Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806934-38-2
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4805625
• Update Time: 2025-05-24

Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)2-5-8(10(14,15)16)7(9(12)13)4(11)3-17-5/h3,9H,2H2,1H3
• InChI Key： XEEGPWLRZAOUCS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(=CN=C1CC(=O)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate

Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806934-38-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number 1806934-38-2, represents a significant compound in the realm of chemical and pharmaceutical innovation. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic chemistry. The presence of multiple fluorinated substituents, including difluoromethyl, fluoro, and trifluoromethyl groups, imparts distinct electronic and steric properties that make it a valuable building block for designing novel molecular entities.

The compound's structure is based on a pyridine core, which is a well-established scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The acetic acid ester moiety at the 2-position enhances the compound's solubility and bioavailability, making it a promising candidate for further exploration in pharmacological studies. The strategic placement of fluorine atoms is particularly noteworthy, as fluorine substitution is frequently employed to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates.

In the context of contemporary research, Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate has been investigated for its potential role in the development of next-generation therapeutics. The difluoromethyl group, known for its ability to enhance metabolic stability and binding interactions with biological receptors, has been extensively studied in the design of antiviral and anticancer agents. Similarly, the fluoro and trifluoromethyl groups contribute to the compound's lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design.

The synthesis of Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate involves sophisticated organic transformations that highlight the compound's synthetic versatility. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and fluorination techniques are commonly employed to construct the desired framework. These synthetic strategies not only showcase the compound's complexity but also underscore its importance as a versatile intermediate in medicinal chemistry.

The pharmacological potential of this compound has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that Methyl 4-(difluoromethyl)-5-(fluoro)-3-(

The impact of fluorine substitution on the electronic properties of organic molecules has been a central theme in modern chemical research. The presence of multiple fluorinated groups in Methyl 4-(difluoromethyl )5-fluoro )-3-( trifluoromethy )pyridine-2-acetate not only enhances its interaction with biological targets but also influences its spectroscopic behavior. This makes it an attractive candidate for developing fluorescent probes that can be used in high-throughput screening (HTS) campaigns to identify novel drug candidates.

In conclusion, Methyl 4-(difluoromethy l)-5-fluoro )-3-( trifluoromet hyl)pyridine-2-acetate (CAS No. 1806934-38-2) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structural features, coupled with its promising pharmacological properties, position it as a valuable asset in the ongoing quest to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.